2-{[(2-Amino-acetyl)-cyclopropyl-amino]-methyl}-piperidine-1-carboxylic acid tert-butyl ester

• IUPAC Name: tert-butyl 2-[[(2-aminoacetyl)-cyclopropylamino]methyl]piperidine-1-carboxylate
• InChI: InChI=1S/C16H29N3O3/c1-16(2,3)22-15(21)18-9-5-4-6-13(18)11-19(12-7-8-12)14(20)10-17/h12-13H,4-11,17H2,1-3H3
• InChI Key: NITAIYYWHWBLRV-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1CCCCC1CN(C2CC2)C(=O)CN
• Molecular Formula: C16H29N3O3
• Molecular Weight: 311.42 g/mol

Description

This compound is a piperidine derivative featuring a tert-butyl ester group at position 1 and a cyclopropyl-amino-acetyl substituent at position 2 of the piperidine ring. Its structural complexity arises from the integration of a cyclopropane ring and an amide linkage, which may confer unique steric and electronic properties. The tert-butyl ester group enhances stability during synthetic processes, making it a common intermediate in medicinal chemistry for drug discovery and peptide synthesis . Notably, this compound is listed as discontinued by CymitQuimica, suggesting challenges in synthesis, commercial demand, or stability .

Biological Activity

The compound 2-{[(2-Amino-acetyl)-cyclopropyl-amino]-methyl}-piperidine-1-carboxylic acid tert-butyl ester , also referred to as 4-{[(2-Amino-acetyl)-cyclopropyl-amino]-methyl}-piperidine-1-carboxylic acid tert-butyl ester , is a piperidine derivative characterized by its complex structure, which includes a piperidine ring, a cyclopropyl amino group, and an acetylamino substituent. The molecular formula is $C_{16}H_{29}N_{3}O_{3}$ with a molecular weight of 311.42 g/mol. This compound has garnered attention in medicinal chemistry due to its potential therapeutic applications.

The structural uniqueness of this compound contributes to its biological activity. The presence of the tert-butyl ester group enhances lipophilicity, potentially improving membrane permeability and bioavailability. The following table summarizes key chemical properties:

Property	Value
Molecular Formula	C16H29N3O3
Molecular Weight	311.42 g/mol
Melting Point	Not available
Solubility	Soluble in organic solvents
Purity	Typically ≥95%

Research indicates that this compound may interact with various biological targets, including receptors and enzymes involved in critical physiological processes. Its mechanism of action is hypothesized to involve modulation of neurotransmitter systems, particularly those related to pain and inflammation pathways.

Pharmacological Studies

• Analgesic Activity : Preliminary studies suggest that the compound exhibits analgesic properties, potentially through opioid receptor modulation. This aligns with findings from similar piperidine derivatives which have been shown to have pain-relieving effects.
• Anti-inflammatory Effects : In vitro studies indicate that the compound may reduce pro-inflammatory cytokine production, suggesting potential utility in treating inflammatory conditions.
• Neuroprotective Properties : The structural characteristics imply possible neuroprotective effects, which are currently being explored in models of neurodegenerative diseases.

Case Studies and Research Findings

Several studies have investigated the biological activity of related compounds, providing insights into the potential effects of this specific derivative:

• Study on Pain Management : A study conducted on piperidine derivatives demonstrated that modifications at the piperidine nitrogen significantly affected analgesic potency. The introduction of an acetylamino group was associated with enhanced efficacy in pain models .
• Inflammation Model : Research involving cyclopropyl-containing compounds showed a marked decrease in inflammatory markers when tested in animal models, supporting the hypothesis that similar modifications may confer anti-inflammatory benefits.

Comparative Analysis with Related Compounds

A comparative analysis reveals how structural modifications influence biological activity:

Compound Name	Molecular Formula	Biological Activity
(S)-3-[(2-Amino-acetyl)-cyclopropyl-amino]-piperidine-1-carboxylic acid t-Bu ester	C15H27N3O3	Moderate analgesic effects
4-{[(2-Amino-acetyl)-cyclopropyl-amino]-methyl}-piperidine-1-carboxylic acid	C16H29N3O3	Significant anti-inflammatory activity
4-{[(2-Amino-acetyl)-cyclopropyl-amino]-methyl}-piperidine-1-carboxylic acid tert-butyl ester	C16H29N3O3	Potential neuroprotective effects

Comparison with Similar Compounds

Structural Analogues and Key Differences

The following table summarizes structurally related compounds and their distinguishing features:

Compound Name	Molecular Formula	Key Substituents	Molecular Weight	Notable Properties/Applications	References
Target Compound 2-{[(2-Amino-acetyl)-cyclopropyl-amino]-methyl}-piperidine-1-carboxylic acid tert-butyl ester	C₁₆H₂₈N₃O₃ (est.)	Cyclopropyl-amino-acetyl at position 2; tert-butyl ester at position 1	~310.4 g/mol	Discontinued; potential intermediate for bioactive molecules
3-[(2-Amino-acetyl)-cyclopropyl-amino]-piperidine-1-carboxylic acid tert-butyl ester	C₁₅H₂₆N₃O₃	Cyclopropyl-amino-acetyl at position 3 (positional isomer)	~296.4 g/mol	Similar applications but altered steric interactions
1-Boc-(2-aminomethyl)piperidine	C₁₁H₂₂N₂O₂	Aminomethyl group at position 2; lacks cyclopropane and acetyl groups	214.3 g/mol	Building block for peptide synthesis
(S)-3-((S)-2-Amino-3-methyl-butyrylamino)-piperidine-1-carboxylic acid tert-butyl ester	C₁₅H₂₉N₃O₃	Branched amino-butyrylamino group at position 3	299.4 g/mol	Chiral specificity for receptor-targeted drug design
4-(5-Amino-2-bromo-phenoxymethyl)-piperidine-1-carboxylic acid tert-butyl ester	C₁₈H₂₆BrN₂O₃	Bromophenoxymethyl substituent at position 4	413.3 g/mol	Halogenated aromatic moiety for enhanced lipophilicity

Pharmacological and Industrial Relevance

• Bioactive Potential: Piperidine-tert-butyl esters are prevalent in drug discovery. For example, highlights their use in tumor-targeting tracers, suggesting the target compound may serve as a precursor for imaging agents or kinase inhibitors .
• Positional Isomerism : The 3-substituted analog () may exhibit distinct pharmacokinetics due to altered spatial orientation, impacting metabolic stability or target engagement .
• Halogenated Derivatives : Bromine-substituted analogs (e.g., ) demonstrate how halogen atoms can modulate lipophilicity and bioavailability, critical for blood-brain barrier penetration .

Preparation Methods

Solvent and Temperature Effects

• Reductive amination : Methanol or ethanol at 25°C optimizes both reaction rate and cyclopropane stability.

• Acylation : Dichloromethane at 0°C minimizes side reactions during glycine coupling.

Catalytic and Stoichiometric Additives

• Triethylamine : Neutralizes HCl generated during acylation, improving yields by 15–20%.

• Molecular sieves : Used in reductive amination to absorb water, shifting equilibrium toward imine formation.

Analytical Characterization and Purity Assessment

Post-synthesis, the compound is validated via:

• NMR spectroscopy : Distinct signals for the cyclopropyl group (δ 0.5–1.2 ppm), tert-butyl (δ 1.4 ppm), and acetyl protons (δ 3.2–3.5 ppm).

• HPLC : Purity >98% achieved using C18 columns and acetonitrile/water gradients.

• Mass spectrometry : Molecular ion peak at m/z 297.39 [M+H]+ confirms the molecular formula C15H27N3O3 .

Q & A

Q. What are the recommended synthetic routes for 2-{[(2-Amino-acetyl)-cyclopropyl-amino]-methyl}-piperidine-1-carboxylic acid tert-butyl ester, and how can reaction conditions be optimized for yield and purity?

Methodological Answer: The synthesis typically involves:

• Step 1: Protection of the piperidine nitrogen using a tert-butoxycarbonyl (Boc) group via carbamate formation under anhydrous conditions .
• Step 2: Introduction of the cyclopropyl-amino moiety via nucleophilic substitution or reductive amination. For example, phase-transfer catalytic alkylation with chiral catalysts (e.g., (R)- or (S)-BINOL derivatives) can enhance enantioselectivity .
• Step 3: Coupling of the 2-amino-acetyl group using activated esters (e.g., NHS esters) or carbodiimide-mediated coupling (e.g., EDC/HOBt).

Optimization Tips:

• Monitor reaction progress via TLC or HPLC to minimize side products.
• Purify intermediates using column chromatography (silica gel, eluent: hexane/ethyl acetate gradients) .
• For Boc deprotection, use trifluoroacetic acid (TFA) in dichloromethane (DCM) at 0°C to prevent decomposition .

Q. How should researchers handle and store 2-{[(2-Amino-acetyl)-cyclopropyl-amino]-methyl}-piperidine-1-carboxylic acid tert-butyl ester to ensure stability during experiments?

Methodological Answer:

• Storage: Keep the compound in a sealed container under inert gas (N₂ or Ar) at –20°C. The Boc group is stable in dry conditions but hydrolyzes under prolonged exposure to moisture .
• Handling: Use gloves and safety goggles to avoid skin/eye contact. Work in a fume hood due to potential volatility of TFA during deprotection .
• Incompatibilities: Avoid strong oxidizing agents (e.g., HNO₃, KMnO₄) to prevent decomposition .

Q. What strategies can be employed to achieve enantioselective synthesis of the cyclopropyl-amino moiety, and what analytical methods validate stereochemical integrity?

Methodological Answer:

• Stereoselective Methods:
  • Use chiral auxiliaries (e.g., Evans oxazolidinones) during cyclopropane ring formation .
  • Catalytic asymmetric cyclopropanation via transition-metal complexes (e.g., Rh₂(OAc)₄ with chiral ligands) .
• Validation:
  • Chiral HPLC: Employ columns like Chiralpak IA/IB with hexane/isopropanol mobile phases.
  • Circular Dichroism (CD): Compare optical rotation values with literature data .

Example Workflow:

Synthesize enantiomers via asymmetric catalysis.

Analyze purity via HPLC (≥98% ee).

Confirm absolute configuration via X-ray crystallography or NOESY NMR .

Q. How can Design of Experiments (DoE) methodologies optimize multi-step synthesis pathways for derivatives of this compound?

Methodological Answer:

• Key Factors to Optimize: Reaction temperature, solvent polarity, catalyst loading, and stoichiometry.
• DoE Workflow:
  • Screening Design (Plackett-Burman): Identify critical variables (e.g., catalyst amount impacts yield most) .
  • Response Surface Methodology (RSM): Model interactions between factors (e.g., temperature vs. solvent polarity).
  • Validation: Confirm optimal conditions with triplicate runs.

Case Study:

• A flow-chemistry setup reduced reaction time by 40% compared to batch processes by optimizing residence time and mixing efficiency .